Cas no 312753-94-9 (2-Methyl-2,3-dihydro-1H-inden-2-amine)

• Product Name: 2-Methyl-2,3-dihydro-1H-inden-2-amine
• CAS No: 312753-94-9
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• MDL: MFCD12067756
• CID: 300892
• PubChem ID: 22499229
• Update Time: 2025-05-22

2-Methyl-2,3-dihydro-1H-inden-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2,3-dihydro-1H-inden-2-amine
• 1H-Inden-2-amine,2,3-dihydro-2-methyl-
• 2-methyl-1,3-dihydroinden-2-amine
• 2-amino-2-methylindan
• 2-Methyl-2-amino-indan
• 2-METHYL-INDAN-2-YLAMINE
• 2-Methyl-indanyl-(2)-amin
• 2-methyl-indanyl-(2)-amine
• AK-67579
• ANW-71848
• CTK8C4425
• KB-12372
• SureCN865619
• 2-Methylindan-2-ylamine
• 312753-94-9
• 2-methyl-2,3-dihydro-1H-inden-2-ylamine
• AS-76220
• CS-0153764
• EN300-150165
• DTXSID80626262
• SB36526
• D94843
• CHEMBL4578938
• SCHEMBL865619
• AKOS009996396
• NWLUVPKKKNCNIW-UHFFFAOYSA-N
• (2-methyl-1,3-dihydro-inden-2-yl)-amine
• DB-093430
• 1H-Inden-2-amine,2,3-dihydro-2-methyl-(9CI)

• MDL： MFCD12067756
• Inchi： 1S/C10H13N/c1-10(11)6-8-4-2-3-5-9(8)7-10/h2-5H,6-7,11H2,1H3
• InChI Key： NWLUVPKKKNCNIW-UHFFFAOYSA-N
• SMILES： NC1(C)CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 147.10489
• Monoisotopic Mass: 147.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.018±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 54.0-56.0 ºC
• Boiling Point: 82-83 ºC (1 Torr)
• Flash Point: 94.7±19.6 ºC,
• Solubility: Slightly soluble (4 g/l) (25 º C),
• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2-Methyl-2,3-dihydro-1H-inden-2-amine

Comprehensive Overview of 2-Methyl-2,3-dihydro-1H-inden-2-amine (CAS No. 312753-94-9)

2-Methyl-2,3-dihydro-1H-inden-2-amine (CAS No. 312753-94-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This bicyclic amine derivative, featuring a fused indane core, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing bioactive molecules, given its ability to modulate receptor interactions. The compound's stereochemistry and amine functionality make it a versatile candidate for designing novel therapeutic agents.

In recent years, the demand for 2-Methyl-2,3-dihydro-1H-inden-2-amine has surged, driven by its relevance in central nervous system (CNS) drug development. With growing public interest in mental health and neurodegenerative diseases, this compound is frequently searched alongside terms like "neuroprotective agents" and "dopamine receptor modulators." Its potential to cross the blood-brain barrier (BBB) has also made it a subject of studies targeting Parkinson's disease and depression, aligning with trending health discussions.

The synthesis of CAS No. 312753-94-9 typically involves catalytic hydrogenation or reductive amination techniques, with yields optimized through green chemistry principles—a hot topic in sustainable science. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its high purity, a critical factor for pharmaceutical-grade applications. Industry professionals often query "synthetic routes for 2-Methyl-2,3-dihydro-1H-inden-2-amine" or "scalable production methods," reflecting the compound's industrial significance.

Beyond pharmacology, 2-Methyl-2,3-dihydro-1H-inden-2-amine is investigated for its role in advanced material synthesis, such as liquid crystals or polymer additives. Its rigid indane scaffold contributes to thermal stability, a sought-after property in high-performance materials. Searches like "inden-2-amine derivatives in materials science" highlight this interdisciplinary appeal. Regulatory compliance and safety data (e.g., REACH or FDA guidelines) are also common queries, underscoring the need for transparent documentation.

In summary, 312753-94-9 represents a multifaceted compound bridging medicinal chemistry and material innovation. Its alignment with current research trends—such as precision medicine and sustainable synthesis—ensures continued relevance. For researchers, suppliers, or enthusiasts, understanding its structure-activity relationships and applications remains pivotal, as reflected in evolving search behaviors and scientific literature.